Amprolium

• CAS No.: 121-25-5
• Product Name: Amprolium
• Molecular Formula: C14H19ClN4
• Molecular Weight: 278.78 g/mol
• IUPAC Name: 5-[(2-methylpyridin-1-ium-1-yl)methyl]-2-propylpyrimidin-4-amine;chloride
• Standard InChI: InChI=1S/C14H19N4.ClH/c1-3-6-13-16-9-12(14(15)17-13)10-18-8-5-4-7-11(18)2;/h4-5,7-9H,3,6,10H2,1-2H3,(H2,15,16,17);1H/q+1;/p-1
• Standard InChIKey: LCTXBFGHZLGBNU-UHFFFAOYSA-M
• SMILES: CCCC1=NC=C(C(=N1)N)C[N+]2=CC=CC=C2C.[Cl-]
• Canonical SMILES: CCCC1=NC=C(C(=N1)N)C[N+]2=CC=CC=C2C.[Cl-]
• Appearance: Solid powder
• Description: Amprolium is an organic chloride salt having 1-[(4-amino-2-propylpyrimidin-5-yl)methyl]-2-methylpyridin-1-ium as the counterion. Used for prevention of coccidiosis in poultry and cattle. It has a role as a coccidiostat. It is a pyridinium salt and an organic chloride salt. It contains an amprolium(1+).; A veterinary coccidiostat that interferes with THIAMINE metabolism.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amprol; Amprolium; Amprolium Chloride; Amprolium Hydrochloride; Anticoccid; Chloride, Amprolium; Hydrochloride, Amprolium; Hydrochloride, Noé-Socopharm; Némaprol; Noé Socopharm Hydrochloride; Noé-Socopharm Hydrochloride; Pyridinium, 1-((4-Amino-2-propyl-5-pyrimidinyl)methyl)-2-methyl-, Chloride (1:1)
• Reference: 1: El-Kosasy AM, Hussein LA, Magdy N, Abbas MM. Sensitive spectrofluorimetric methods for determination of ethopabate and amprolium hydrochloride in chicken plasma and their residues in food samples. Spectrochim Acta A Mol Biomol Spectrosc. 2015;150:430-9. doi: 10.1016/j.saa.2015.05.082. Epub 2015 May 30. PubMed PMID: 26057097.; 2: Martínez-Villalba A, Núñez O, Moyano E, Galceran MT. Field amplified sample injection-capillary zone electrophoresis for the analysis of amprolium in eggs. Electrophoresis. 2013 Mar;34(6):870-6. doi: 10.1002/elps.201200579. Epub 2013 Feb 25. PubMed PMID: 23334897.; 3: Hussein LA, Magdy N, Abbas MM. Five different spectrophotometric methods for determination of Amprolium hydrochloride and Ethopabate binary mixture. Spectrochim Acta A Mol Biomol Spectrosc. 2015 Mar 5;138:395-405. doi: 10.1016/j.saa.2014.11.073. Epub 2014 Nov 29. PubMed PMID: 25523045.; 4: Avais M, Rashid G, Ijaz M, Khan MA, Nasir A, Jahanzaib MS, Khan JA, Hameed S, Reichel MP. Evaluation of furazolidone, sulfadimidine and amprolium to treat coccidiosis in Beetal goats under field conditions. Pak J Pharm Sci. 2016 Mar;29(2):485-7. PubMed PMID: 27087093.; 5: Gibbons P, Love D, Craig T, Budke C. Efficacy of treatment of elevated coccidial oocyst counts in goats using amprolium versus ponazuril. Vet Parasitol. 2016 Mar 15;218:1-4. doi: 10.1016/j.vetpar.2015.12.020. Epub 2015 Dec 28. PubMed PMID: 26872920.; 6: Young G, Alley ML, Foster DM, Smith GW. Efficacy of amprolium for the treatment of pathogenic Eimeria species in Boer goat kids. Vet Parasitol. 2011 Jun 10;178(3-4):346-9. doi: 10.1016/j.vetpar.2011.01.028. Epub 2011 Jan 21. PubMed PMID: 21333448.; 7: Kan CA, van Leeuwen W, van Gend HW. [Amprolium residues in eggs following administration of amprolium/ethopabate in laying hens and breeding hens]. Tijdschr Diergeneeskd. 1989 Jan 15;114(2):76-82. Dutch. PubMed PMID: 2919391.; 8: Iqbal A, Tariq KA, Wazir VS, Singh R. Antiparasitic efficacy of Artemisia absinthium, toltrazuril and amprolium against intestinal coccidiosis in goats. J Parasit Dis. 2013 Apr;37(1):88-93. doi: 10.1007/s12639-012-0137-9. Epub 2012 Jul 24. PubMed PMID: 24431547; PubMed Central PMCID: PMC3590371.; 9: Martínez-Villalba A, Moyano E, Galceran MT. Analysis of amprolium by hydrophilic interaction liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2010 Sep 10;1217(37):5802-7. doi: 10.1016/j.chroma.2010.07.041. Epub 2010 Jul 22. PubMed PMID: 20696436.; 10: Bizon-Zygmańska D, Jankowska-Kulawy A, Bielarczyk H, Pawełczyk T, Ronowska A, Marszałł M, Szutowicz A. Acetyl-CoA metabolism in amprolium-evoked thiamine pyrophosphate deficits in cholinergic SN56 neuroblastoma cells. Neurochem Int. 2011 Aug;59(2):208-16. doi: 10.1016/j.neuint.2011.04.018. Epub 2011 Jun 6. PubMed PMID: 21672592.; 11: el-Sayed MG, Abd el-Aziz MI, el-Kholy MH. Kinetic behaviour of sulphaquinoxaline and amprolium in chickens. Dtsch Tierarztl Wochenschr. 1995 Dec;102(12):481-5. PubMed PMID: 8591749.; 12: Thornber EJ, Elliott LE, Kerr D, Marriott JM, Massera FC. Thiamin inadequacy in infants: lack of evidence of amprolium in egg yolk. Aust N Z J Med. 1983 Feb;13(1):51-2. PubMed PMID: 6576746.; 13: Ruff MD, Garcia R, Chute MB, Tamas T. Effect of amprolium on production, sporulation, and infectivity of Eimeria oocysts. Avian Dis. 1993 Oct-Dec;37(4):988-92. PubMed PMID: 8141759.; 14: Ruff MD, Chute MB, Garcia R. Supplemental use of liquid amprolium in skip-a-day feeding of replacement pullets. Poult Sci. 1991 Mar;70(3):515-20. PubMed PMID: 2047345.; 15: Chapman HD. Eimeria tenella: experimental studies on the development of resistance to amprolium, clopidol and methyl benzoquate. Parasitology. 1978 Apr;76(2):177-83. PubMed PMID: 274682.; 16: Spicer EM, Horton BJ. Biochemistry of natural and amprolium-induced polioencephalomalacia in sheep. Aust Vet J. 1981 May;57(5):230-5. PubMed PMID: 7295240.; 17: Tanwar RK, Malik KS, Gahlot AK. Polioencephalomalacia induced with amprolium in buffalo calves--clinicopathologic findings. Zentralbl Veterinarmed A. 1994 Jun;41(5):396-404. PubMed PMID: 7817642.; 18: Patton WH, Schwartz LD, Babish JG, Lisk DJ. Use of amprolium for the control of coccidiosis in pheasants. Avian Dis. 1984 Jul-Sep;28(3):693-9. PubMed PMID: 6487190.; 19: Fink DW, deFontenay G, Bonnefille P, Camarade M, Monier C. Further studies on the spectrophotometric determination of amprolium. J AOAC Int. 2004 May-Jun;87(3):677-80. PubMed PMID: 15287667.; 20: Tanwar RK, Malik KS, Sadana JR. Polioencephalomalacia induced with amprolium in buffalo calves: pathologic changes of the central nervous system. Zentralbl Veterinarmed A. 1993 Feb;40(1):58-66. PubMed PMID: 8451904.
• PubChem Compound: 73341
• Last Modified: Nov 11 2021